1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea

Specification

• CAS No.: 1396867-76-7
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.469
• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea
• Standard InChI: InChI=1S/C20H27N5O2/c1-27-18-4-2-16(3-5-18)6-9-23-20(26)24-14-17-7-12-25(13-8-17)19-15-21-10-11-22-19/h2-5,10-11,15,17H,6-9,12-14H2,1H3,(H2,23,24,26)
• Standard InChI Key: OVKXOAPZXKMWAW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CCNC(=O)NCC2CCN(CC2)C3=NC=CN=C3

Introduction

1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea is a complex organic compound with a molecular formula of C$_{20}$H$_{27}$N$_{5}$O$_{2}$ and a molecular weight of approximately 369.5 g/mol. This compound belongs to the class of ureas, which are significant in medicinal chemistry due to their diverse biological activities.

Synthesis and Preparation

The synthesis of 1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea typically involves multi-step reactions starting from commercially available precursors. Although specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often involve reactions such as amidation or urea formation using carbonyl diimidazole (CDI) or other coupling agents.

Research Findings and Future Directions

Given the lack of detailed research findings on 1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea, future studies should focus on its synthesis optimization, biological evaluation, and potential applications in medicinal chemistry. The compound's structural features suggest it could be a candidate for drug development, particularly in areas where urea derivatives have shown promise.